Cas no 1361923-52-5 (3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine)
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H4ClF3N2O/c9-2-5-1-6(15-8(10,11)12)4-14-7(5)3-13/h1,4H,2H2
- InChI Key: HVNRJNIFVJYRBJ-UHFFFAOYSA-N
- SMILES: ClCC1C(C#N)=NC=C(C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- XLogP3: 2.5
- Topological Polar Surface Area: 45.9
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002884-250mg |
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine |
1361923-52-5 | 97% | 250mg |
741.20 USD | 2021-06-08 | |
| Alichem | A026002884-500mg |
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine |
1361923-52-5 | 97% | 500mg |
931.00 USD | 2021-06-08 | |
| Alichem | A026002884-1g |
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine |
1361923-52-5 | 97% | 1g |
1,696.80 USD | 2021-06-08 |
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine
Introduction to 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1361923-52-5)
3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine, identified by the CAS number 1361923-52-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a chloromethyl substituent, a cyano group, and a trifluoromethoxy moiety, endows this molecule with unique chemical properties and broad potential applications in drug discovery and development.
The chloromethyl group (–CH₂Cl) is a versatile electrophilic center that can participate in various nucleophilic substitution reactions, making it valuable for constructing more complex molecular architectures. In contrast, the cyano group (–CN), derived from cyanide, introduces a polarized carbon-nitrogen triple bond that can influence both electronic and steric properties of the molecule. The trifluoromethoxy group (–OCF₃), on the other hand, is known for its electron-withdrawing effects and metabolic stability, which are highly desirable in pharmaceutical applications due to its ability to enhance bioavailability and resistance to enzymatic degradation.
This compound has been extensively studied for its potential role in synthesizing novel bioactive molecules. Recent advancements in medicinal chemistry have highlighted its utility as an intermediate in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its incorporation into kinase inhibitors, where the combination of the chloromethyl, cyano, and trifluoromethoxy groups facilitates selective binding to protein targets. Such inhibitors are critical in treating cancers and inflammatory diseases by modulating aberrant signaling pathways.
One of the most compelling aspects of 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine is its adaptability in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological activities. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the pyridine ring, further expanding its pharmacophoric potential. Additionally, nucleophilic aromatic substitution reactions can be utilized to replace the chloromethyl group with other bioisosteric moieties, such as alkoxymethyl or amino groups, thereby modulating solubility and metabolic profiles.
In the realm of drug discovery, this compound has been investigated for its antimicrobial properties. The structural features of 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine exhibit promise in disrupting bacterial cell wall synthesis or inhibiting essential metabolic enzymes. Preliminary studies have demonstrated its efficacy against Gram-positive and Gram-negative bacteria, suggesting that it could serve as a lead compound for developing novel antibiotics. Furthermore, its trifluoromethoxy substituent enhances lipophilicity, which is often crucial for achieving adequate cellular penetration and therapeutic efficacy.
The cyano group in this molecule also plays a pivotal role in its reactivity and biological activity. In some cases, it can act as a proton acceptor or participate in hydrogen bonding interactions within biological targets. This property has been exploited in designing molecules that interact with transcription factors or enzymes involved in disease pathways. Moreover, computational modeling studies have indicated that the cyano group contributes to favorable pharmacokinetic properties by influencing solubility and permeability profiles.
Recent research has also delved into the pharmacological effects of derivatives of 3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine on neurological disorders. The pyridine scaffold is well-documented for its role in central nervous system (CNS) drug discovery due to its ability to cross the blood-brain barrier efficiently. By incorporating pharmacophores such as the chloromethyl, cyano, and trifluoromethoxy groups, researchers aim to develop compounds with enhanced affinity for CNS receptors involved in pain modulation, neuroprotection, or cognitive enhancement.
The trifluoromethoxy group's metabolic stability is particularly advantageous when designing long-acting drugs that require sustained release or reduced clearance rates. This characteristic has been leveraged in developing antiviral agents where prolonged exposure to therapeutic levels is necessary for efficacy. Additionally, fluorinated pyridines have shown improved resistance to degradation by cytochrome P450 enzymes, which are responsible for metabolizing many drugs into inactive forms.
In conclusion,3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine (CAS No. 1361923-52-5) represents a promising scaffold for pharmaceutical innovation due to its versatile functional groups and broad range of biological activities. Its incorporation into drug candidates targeting cancers, infectious diseases, inflammatory conditions, and neurological disorders underscores its significance as a building block in medicinal chemistry. As research continues to uncover new synthetic methodologies and pharmacological applications,this compound will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.
1361923-52-5 (3-(Chloromethyl)-2-cyano-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)